![molecular formula C16H23NO B5205529 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol](/img/structure/B5205529.png)
2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol, also known as BCE, is a chemical compound that has been studied for its potential therapeutic applications in various fields of research. BCE is a chiral compound and exists in two enantiomeric forms, R and S.
Mechanism of Action
The exact mechanism of action of 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol is not fully understood. However, it is believed that 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol acts as a modulator of the GABAergic system, which is involved in the regulation of anxiety and mood. 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol has also been shown to interact with the dopamine system, which is involved in the regulation of reward and motivation.
Biochemical and Physiological Effects:
2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol has been shown to have a number of biochemical and physiological effects. In animal studies, 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol has been shown to increase the levels of GABA in the brain, which can have an anxiolytic effect. 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol has also been shown to increase the levels of dopamine in the brain, which can have a rewarding effect. In addition, 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol has been shown to enhance cognitive function and improve memory.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol in lab experiments is its ability to selectively target the GABAergic and dopamine systems. This allows researchers to study the specific effects of 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol on these systems without affecting other neurotransmitter systems. However, one of the limitations of 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the study of 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol. One area of research is the potential therapeutic applications of 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol in the treatment of depression, anxiety, and addiction. Another area of research is the neuroprotective effects of 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol and its potential use in the treatment of neurodegenerative diseases. In addition, there is potential for the development of new analogs of 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol with improved solubility and pharmacokinetic properties.
Synthesis Methods
2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol can be synthesized using a variety of methods, including reductive amination and Grignard reaction. One of the most commonly used methods for synthesizing 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol is through the reductive amination of 3-cyclohexen-1-ylmethylamine with benzylglyoxal in the presence of sodium borohydride. The resulting product is then purified through column chromatography to obtain pure 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol.
Scientific Research Applications
2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol has been studied in various fields of research, including medicinal chemistry, pharmacology, and neuroscience. 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol has shown potential therapeutic applications in the treatment of depression, anxiety, and addiction. In addition, 2-[benzyl(3-cyclohexen-1-ylmethyl)amino]ethanol has been studied for its potential neuroprotective effects and its ability to enhance cognitive function.
properties
IUPAC Name |
2-[benzyl(cyclohex-3-en-1-ylmethyl)amino]ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO/c18-12-11-17(13-15-7-3-1-4-8-15)14-16-9-5-2-6-10-16/h1-5,7-8,16,18H,6,9-14H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHDWJOMSNUIHJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC=C1)CN(CCO)CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5429816 |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.